Cas no 17023-62-0 (alpha,alpha-dimethyl-4-methylenecyclohexanemethanol)

• Product Name: alpha,alpha-dimethyl-4-methylenecyclohexanemethanol
• CAS No: 17023-62-0
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 2016387
• PubChem ID: 81722
• Update Time: 2025-04-21

alpha,alpha-dimethyl-4-methylenecyclohexanemethanol Chemical and Physical Properties

Names and Identifiers

• alpha,alpha-dimethyl-4-methylenecyclohexanemethanol
• delta-terpineol
• p-Menth-1(7)-en-8-ol
• terpineol
• δ-Terpineol
• SCHEMBL10779826
• Q67879923
• 17023-62-0
• Cyclohexanemethanol, alpha,alpha-dimethyl-4-methylene-
• CHEBI:167334
• HAA29942
• Cyclohexanemethanol, .alpha.,.alpha.-dimethyl-4-methylene-
• 7299-42-5
• 230-739-6
• .delta.-Terpineol
• .alpha.,.alpha.-Dimethyl-4-methylenecyclohexanemethanol
• 2-(4-methylidenecyclohexyl)propan-2-ol
• a,a-Dimethyl-4-methylenecyclohexanemethanol
• 7Z5NMA3TF5
• 1(7)-p-Menthen-8-ol
• NS00037457
• EN300-1177823
• 2-(4-Methylenecyclohexyl)propan-2-ol
• EINECS 230-739-6
• DTXCID90145757
• D-Terpineol
• DTXSID90223266

• Inchi： 1S/C10H18O/c1-8-4-6-9(7-5-8)10(2,3)11/h9,11H,1,4-7H2,2-3H3
• InChI Key： SQIFACVGCPWBQZ-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1CCC(=C)CC1

Computed Properties

• Exact Mass: 154.135765193Da
• Monoisotopic Mass: 154.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids